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Compound of Interest

Compound Name: Maleic Hydrazide

Cat. No.: B159416

An in-depth guide to the seminal research on the discovery of maleic hydrazide as a plant
growth regulator, focusing on the original experimental data and methodologies.

This technical guide provides a detailed examination of the primary research that first identified
the unique plant growth-regulating properties of maleic hydrazide. By revisiting the
foundational experiments, this document offers researchers, scientists, and drug development
professionals a comprehensive understanding of the initial discovery, including the
experimental protocols and quantitative data that paved the way for its widespread use in
agriculture and research.

Introduction: A Serendipitous Discovery

In 1949, D. L. Schoene and O. L. Hoffmann of the Naugatuck Chemical Division, United States
Rubber Company, published their groundbreaking findings on maleic hydrazide in the journal
Science. Their paper, "Maleic Hydrazide, a Unique Growth Regulant,” marked the first report
of this compound's remarkable ability to inhibit plant growth without causing immediate death, a
characteristic that distinguished it from existing herbicides. This discovery opened new
avenues for plant physiology research and agricultural applications.

Early Synthesis and Physicochemical Properties

While the 1949 publication focused on the biological effects, the synthesis of maleic hydrazide
had been previously described. The compound, 1,2-dihydropyridazine-3,6-dione, is a white
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crystalline powder. Early reported physicochemical properties are summarized in the table

below.
Property Value Reference
Molecular Formula CaHaN20:2 [General chemical literature]
Molecular Weight 112.09 g/mol [General chemical literature]
Melting Point 298-300 °C (decomposes) [General chemical literature]
Solubility in Water 0.6 g/100 mL at 25°C [General chemical literature]
Appearance White crystalline solid [General chemical literature]

Seminal Experiments on Plant Growth Regulation

The pioneering work of Schoene and Hoffmann involved a series of experiments on various
plant species to determine the effects of maleic hydrazide. Their research laid the foundation
for understanding its mode of action and potential applications.

Experimental Protocols

The following protocols are reconstructed based on the descriptions in the original publication
and early follow-up studies.

Preparation of Maleic Hydrazide Solutions: The diethanolamine salt of maleic hydrazide was
used to improve its water solubility for application. A stock solution was prepared, and
subsequent dilutions were made to achieve the desired concentrations for spraying.

Plant Treatment: Various plant species, including tomato, bean, and corn, were grown under
greenhouse conditions. At a specific developmental stage (e.g., when tomato plants had
several true leaves), they were sprayed with aqueous solutions of the diethanolamine salt of
maleic hydrazide at varying concentrations. Control plants were sprayed with water.

Observation and Data Collection: The treated and control plants were observed over several
weeks. The primary endpoints measured were:

o Growth Inhibition: Cessation of terminal bud growth.
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» Morphological Changes: Alterations in leaf shape, color, and overall plant structure.

o Axillary Bud Growth: Stimulation or inhibition of lateral bud development.

o Flowering and Fruiting: Effects on reproductive development.

Quantitative Data from Initial Studies

The following table summarizes the key quantitative findings from the early research on maleic

hydrazide's effects on plant growth.

Plant Species

Maleic Hydrazide
Concentration

(ppm)

Observed Effect

Duration of Effect

Tomato

2000

Pronounced but
temporary inhibition of
terminal growth;
stimulation of axillary
bud growth.

Inhibition lasted for
several weeks,

followed by recovery.

Bean

2000

Cessation of growth,
followed by death of
the plant.

Permanent

Corn

2000

Temporary inhibition

of growth.

Not specified

Turkish Tobacco

Not specified

Flowering prevented
by soil or foliage

application.

Not specified

Xanthium

Not specified

Phyllody (abnormal
development of floral
parts into leafy
structures) occurred

after treatment.

Not specified
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Visualizing the Discovery Workflow and
Hypothesized Mechanism

The following diagrams illustrate the experimental workflow and the early hypothesized
mechanism of action of maleic hydrazide.
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Caption: Experimental workflow for the initial discovery of maleic hydrazide's plant growth
regulating effects.
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» To cite this document: BenchChem. [The Discovery of Maleic Hydrazide: A Technical
Retrospective for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159416#primary-research-articles-on-maleic-
hydrazide-s-discovery]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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